Cas no 1155909-57-1 ((2-ethoxyethyl)1-(2-fluorophenyl)ethylamine)

• Product Name: (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine
• CAS No: 1155909-57-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5166856
• PubChem ID: 43403703
• Update Time: 2025-10-31

(2-ethoxyethyl)1-(2-fluorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine
• 2-Ethoxy-N-(1-(2-fluorophenyl)ethyl)ethan-1-amine
• Benzenemethanamine, N-(2-ethoxyethyl)-2-fluoro-α-methyl-
• (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine

• Inchi： 1S/C12H18FNO/c1-3-15-9-8-14-10(2)11-6-4-5-7-12(11)13/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key： KYBSGUGYSPDDGB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)NCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine

Research Brief on (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine (CAS: 1155909-57-1) in Chemical Biology and Pharmaceutical Applications

The compound (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine (CAS: 1155909-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and an ethoxyethylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine exhibits affinity for specific neurotransmitter receptors, which could be leveraged for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Researchers have employed advanced techniques like molecular docking and binding assays to elucidate its interactions with these targets, providing a foundation for future structure-activity relationship (SAR) studies.

In addition to its CNS applications, recent investigations have highlighted the compound's role in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine inhibits the proliferation of certain cancer cell lines by interfering with key signaling pathways. The study utilized high-throughput screening and proteomic analysis to identify the compound's mechanism of action, revealing its potential as a lead compound for anticancer drug development.

The synthesis and optimization of (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine have also been a focal point of recent research. A novel synthetic route, reported in Organic Letters, offers improved yield and scalability compared to traditional methods. This advancement is critical for enabling large-scale production and further preclinical testing. Additionally, computational chemistry approaches have been employed to predict the compound's metabolic stability and toxicity profiles, aiding in the design of safer and more effective derivatives.

Despite these promising findings, challenges remain in the development of (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine as a therapeutic agent. Issues such as bioavailability, selectivity, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, (2-ethoxyethyl)1-(2-fluorophenyl)ethylamine (CAS: 1155909-57-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological properties and recent advancements in synthesis and mechanistic understanding underscore its potential as a therapeutic candidate. Continued research and development efforts will be essential to fully realize its clinical benefits and address existing challenges.